2-[(5-benzyl-4-hydroxy-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N,N-diethylacetamide

• IUPAC Name: 2-[(5-benzyl-4-hydroxy-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N,N-diethylacetamide
• InChI: InChI=1S/C17H21N3O3S/c1-3-20(4-2)14(21)11-24-17-18-15(22)13(16(23)19-17)10-12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3,(H2,18,19,22,23)
• InChI Key: GPRRVOGOCVQWIH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NC(=C(C(=O)N1)CC2=CC=CC=C2)O
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

Introduction The study of pyrimidine derivatives, such as "2-[(5-benzyl-4-hydroxy-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]-N,N-diethylacetamide", encompasses a broad range of antitumor and antifolate activities. These compounds are often evaluated for their ability to inhibit enzymes like dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are crucial for DNA synthesis and cell proliferation.

Synthesis Analysis The synthesis of related pyrimidine derivatives typically involves multistep chemical reactions starting from basic pyrimidine rings. For example, the compounds are obtained through concise sequences from diamino-pyrrolo[2,3-d]pyrimidines or similar starting materials, showcasing the complexity and diversity of synthetic routes used in medicinal chemistry (Gangjee, 2005).

Molecular Structure Analysis The molecular structure of pyrimidine derivatives, including bond angles and hydrogen bonding, significantly influences their biological activity. Crystal structure analyses show that these compounds often have a folded conformation stabilized by intramolecular hydrogen bonds (Subasri et al., 2016).

Chemical Reactions and Properties These compounds interact with biological targets through various chemical reactions, such as inhibiting key enzymes required for cell growth. Their reactivity and interactions define their role as potential therapeutic agents. Detailed studies on their reactivity, particularly in biological settings, remain essential for understanding their mechanism of action (Gangjee et al., 2009).

Physical Properties Analysis The physical properties, such as solubility, melting point, and crystalline structure, play a significant role in the drug development process. These properties affect the compound's bioavailability and stability, making them crucial for effective drug design (Subasri et al., 2017).

Chemical Properties Analysis The chemical properties, including acidity, basicity, and reactivity towards other chemical groups, are pivotal for the compound's biological activity and pharmacokinetics. These properties determine the compound's interaction with biological targets and its metabolism within the body (Gangjee et al., 2007).